A general synthesis of aromatic amides via palladium-catalyzed direct aminocarbonylation of aryl chlorides†
Organic Chemistry Frontiers Pub Date: 2022-03-22 DOI: 10.1039/D2QO00251E
Abstract
The direct palladium-catalyzed selective carbonylative coupling of less reactive aryl chlorides (including electron-rich, -neutral and -deficient ones) with primary and secondary aliphatic and aromatic amines is described for the first time. Key for the success of this transformation is the use of a palladium/Xantphos catalyst system in the presence of cesium chloride (CsCl) as additive. In general, this catalytic system allows for efficient conversion of diverse aryl chlorides with an array of amines and with good functional group compatibility (60 examples, conversion up to 99%, isolated yield up to 95%).
Recommended Literature
- [1] General destabilization mechanism of pH-responsive Pickering emulsions†
- [2] A rapid and eco-friendly synthesis of novel and known benzopyrazines using silicatungstic acid (STA) as a new and recyclable catalyst†
- [3] Contents
- [4] Hot off the press
- [5] Edge functionalization and doping effects on the stability, electronic and magnetic properties of silicene nanoribbons†
- [6] Photochemical processes. A general discussion
- [7] Colloidal Cu2−x(SySe1−y) alloy nanocrystals with controllable crystal phase: synthesis, plasmonic properties, cation exchange and electrochemical lithiation†
- [8] Stable poly(fullerene oxide) thin films derived from hexanitro[60]fullerene
- [9] Catalytic Oxidation of Tetrahydrofuran in the Presence of Transition Metal Complexes under Aerobic Conditions
- [10] Specific pH effect for selective colorimetric assay of glutathione using anti-aggregation of label-free gold nanoparticles†
Journal Nameļ¼Organic Chemistry Frontiers
Research Products
-
CAS no.: 10405-85-3
-
CAS no.: 125978-95-2
-
CAS no.: 107016-79-5
-
CAS no.: 14132-51-5
-
CAS no.: 118290-05-4
